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For Researchers, Scientists, and Drug Development Professionals

Introduction

Diamidafos (CAS 1754-58-1), also known as phenyl N,N'-dimethylphosphorodiamidate, is an
organophosphate compound formerly used as an insecticide and nematicide.[1][2][3][4] As an
obsolete pesticide, specific field application data and product labels are not readily available in
current literature.[1] However, based on its classification as an organophosphate nematicide
and general knowledge of similar compounds, this document provides detailed application
notes and generalized protocols for conducting field studies with Diamidafos. These guidelines
are intended for research and developmental purposes only.

Data Presentation

Due to the obsolete status of Diamidafos, specific efficacy data from historical field trials are
not available in the public domain. The following tables are presented as templates for data
collection and presentation in new experimental studies.

Table 1: Diamidafos Application Parameters for Field Trials
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Parameter

Description

Recommended
Value/Range (for
experimental purposes)

Formulation Type

The physical form of the

pesticide product.

Granules (G), Emulsifiable
Concentrates (EC), Wettable
Powders (WP), Soluble
Powders (SP).[5][6]1[7]

Application Rate

Amount of active ingredient

(a.i.) applied per unit area.

210 10 kg a.i./ha (as a starting

point for nematicide trials).[8]

Application Method

The technique used to deliver

the pesticide to the target area.

Soil incorporation, band
application, in-furrow

application, drenching.

Target Pests

The specific nematodes or

insects being targeted.

Plant-parasitic nematodes
(e.g., root-knot, cyst, stunt,

spiral nematodes).

The specific crop being

High-value horticultural crops,

Crop row crops where nematodes
treated. )
are a known issue.
) ) Sandy, loam, clay. Note: Soil
] The physical and chemical ]
Soil Type type can affect efficacy and

characteristics of the soil.

leaching.

Timing of Application

When the pesticide is applied
relative to planting and pest

lifecycle.

Pre-plant, at-planting.

Table 2: Efficacy Assessment of Diamidafos Against Target Nematodes
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Nematode
Nematode .
. Population
Population .
. Density .
Treatment (kg Density . Crop Yield
. (nematodes/10 % Reduction
a.i./ha) (nematodes/10 ) (e.g., kg/ha)
) 0 cm? soil) -
0 cm:® soil) -

Post-treatment
Pre-treatment
(e.g., 30 days)

Untreated

Control

Diamidafos - 2.0

Diamidafos - 5.0

Diamidafos -
10.0

Positive Control
(current standard

nematicide)

Experimental Protocols

The following are generalized protocols for field studies involving a nematicide like
Diamidafos. Researchers must adapt these protocols to their specific experimental design,
crop, target pest, and local regulations.

Protocol 1: Determining the Efficacy of Granular
Diamidafos as a Soil-Incorporated Nematicide

Objective: To evaluate the efficacy of different application rates of granular Diamidafos in
controlling plant-parasitic nematodes and its effect on crop yield.

Materials:
o Diamidafos granular formulation (e.g., 10G)

o Appropriate personal protective equipment (PPE)
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e Granular applicator (calibrated)
» Tractor with tillage equipment (e.qg., rototiller)
e Soil sampling equipment
o Nematode extraction and counting equipment
e Plot marking supplies
Procedure:
o Site Selection and Plot Layout:
o Select a field with a known history of infestation by the target nematode species.

o Design a randomized complete block design with a minimum of four replications per
treatment.

o Individual plot sizes should be sufficient to obtain meaningful yield data (e.g., 5m x 5m).
e Pre-treatment Sampling:
o Collect soil samples from each plot to determine the initial nematode population density.

o Take at least 10-20 soil cores per plot from the root zone (0-20 cm depth), combine them
into a composite sample, and mix thoroughly.

o Extract and count the nematodes to establish a baseline.
e Application of Diamidafos:

o Calibrate the granular applicator to deliver the desired rates of Diamidafos (e.g., 2, 5, and
10 kg a.i./ha).

o Evenly broadcast the granules over the surface of the designated plots.

o Incorporate the granules into the top 5-10 cm of soil using a rototiller or other suitable
tillage equipment immediately after application.
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e Planting:

o Plant the desired crop uniformly across all plots according to standard agricultural
practices for the region.

e Post-treatment Sampling and Data Collection:

o Collect soil samples from each plot at regular intervals (e.g., 30, 60, and 90 days after
treatment) to monitor nematode population dynamics.

o Assess crop vigor and any signs of phytotoxicity at regular intervals.
o At harvest, measure the crop yield for each plot.
o Data Analysis:

o Analyze the nematode count data and yield data using appropriate statistical methods
(e.g., ANOVA) to determine the effect of the different Diamidafos application rates.

Protocol 2: In-Furrow Application of Liquid Diamidafos
Formulation at Planting

Objective: To assess the efficacy of an emulsifiable concentrate (EC) formulation of
Diamidafos applied in-furrow at planting for the control of nematodes.

Materials:

Diamidafos EC formulation

Calibrated liquid spray system mounted on a planter

Personal protective equipment (PPE)

Soil sampling and nematode analysis equipment

Plot marking supplies

Procedure:
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» Plot Setup and Pre-treatment Sampling:
o Follow steps 1 and 2 from Protocol 1.
o Application:

o Calibrate the liquid spray system to deliver the desired volume and concentration of the
Diamidafos solution directly into the seed furrow during the planting operation.

o Ensure the spray is directed into the furrow just before the seeds are covered with soil.
» Data Collection and Analysis:

o Follow steps 5 and 6 from Protocol 1 to assess nematode populations, crop health, and
yield.

Mandatory Visualizations

Signaling Pathway of Acetylcholinesterase Inhibition by
Diamidafos
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Caption: Acetylcholinesterase inhibition by Diamidafos.
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Experimental Workflow for a Diamidafos Field Efficacy

Study
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Caption: Workflow for a Diamidafos field efficacy trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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